2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of 1,2,4-triazine derivatives, which includes the compound , has been reported by several research groups . These compounds are synthesized under green chemistry conditions via multicomponent reactions .Molecular Structure Analysis
The molecular structure of 1,2,4-triazine derivatives, including the compound , is characterized by a six-membered heterocyclic ring with three nitrogen atoms . This structure is analogous to the six-membered benzene ring but with three carbons replaced by nitrogens .Chemical Reactions Analysis
1,2,4-Triazine derivatives have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic and antihypertensive, cardiotonic, neuroleptic, nootropic, antihistaminergic, tuberculostatic, antiviral, anti-protozoal, estrogen receptor modulators, antimalarial, cyclin-dependent kinase inhibitors, antimicrobial and antiparasitic activities .Scientific Research Applications
Antimalarial Applications
Research has indicated that certain sulfonamide derivatives, which share a structural resemblance to the compound , show promising antimalarial activities. These compounds have been studied for their in vitro antimalarial activity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, displaying significant inhibition against Plasmodium enzymes, which are key to the malaria pathogen's lifecycle (Fahim & Ismael, 2021).
Antimicrobial and Larvicidal Activities
Another study focused on triazinone derivatives, closely related to the mentioned compound, showcasing both antimicrobial and larvicidal properties. These novel derivatives were evaluated against certain bacterial and fungal pathogens as well as for their mosquito larvicidal activity, suggesting their potential as broad-spectrum antimicrobial agents and pest control chemicals (Kumara et al., 2015).
Antiviral Applications
Derivatives of 1,2,4-triazine, a core component of the discussed compound, have been synthesized and assessed for their antiviral activity against Flu A (H1N1) virus. These studies underline the potential of such compounds to serve as effective antiviral drugs, providing a foundation for further exploration in combating influenza and other viral infections (Demchenko et al., 2020).
Antitumor Agents
The synthesis and evaluation of fused 1,2,4-triazines, which bear structural similarities to the target compound, have been explored for their potential as antimicrobial and antitumor agents. These compounds exhibit notable in vitro screening results, hinting at their capacity to inhibit the growth of certain cancer cell lines, thus offering a promising avenue for the development of new anticancer drugs (El-Moneim et al., 2015).
properties
IUPAC Name |
2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5O4S/c14-18-12(20)6-15-17-13(18)23-7-11(19)16-8-1-2-9-10(5-8)22-4-3-21-9/h1-2,5-6H,3-4,7,14H2,(H,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCQABWWQGCRNHZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=CC(=O)N3N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.